Cas no 61696-85-3 (1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-methyl-)
61696-85-3 structure
Product Name:1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-methyl-
CAS No:61696-85-3
MF:C19H20O3
MW:296.360305786133
CID:469593
PubChem ID:12296067
Update Time:2025-04-19
1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-methyl-
- 2-[(3,4-dimethoxyphenyl)methyl]-3-methyl-2,3-dihydroinden-1-one
- DTXSID00485550
- 61696-85-3
-
- Inchi: 1S/C19H20O3/c1-12-14-6-4-5-7-15(14)19(20)16(12)10-13-8-9-17(21-2)18(11-13)22-3/h4-9,11-12,16H,10H2,1-3H3
- InChI Key: DFJOSPYNMVZNOU-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C)C1CC1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 296.1413
- Monoisotopic Mass: 296.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-methyl- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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